Cas no 118191-22-3 (2-Furanmethanol,5-[6-(cyclohexylamino)-9H-purin-9-yl]tetrahydro-, (2S-trans)- (9CI))

• Product Name: 2-Furanmethanol,5-[6-(cyclohexylamino)-9H-purin-9-yl]tetrahydro-, (2S-trans)- (9CI)
• CAS No: 118191-22-3
• MF: C₁₆H₂₃N₅O₂
• MW: 317.386122941971
• CID: 192818
• PubChem ID: 54401038
• Update Time: 2025-04-19

2-Furanmethanol,5-[6-(cyclohexylamino)-9H-purin-9-yl]tetrahydro-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-[6-(cyclohexylamino)-9H-purin-9-yl]tetrahydro-, (2S-trans)- (9CI)
• {(2S,5S)-5-[6-(Cyclohexylamino)-9H-purin-9-yl]tetrahydro-2-furany l}methanol
• 2',3'-dideoxy-N(6)-cyclohexyladenosine
• {(2S,5S)-5-[6-(cyclohexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol
• 2',3'-Dideoxycyclohexyladenosine
• n6-cyclohexyl-2' ,3'-dideoxyadenosine
• ((2S,5R)-5-(6-(Cyclohexylamino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
• ddCHA
• BDBM82066
• 118191-22-3
• SCHEMBL12157290
• 118191-23-4

• Inchi： 1S/C16H23N5O2/c22-8-12-6-7-13(23-12)21-10-19-14-15(17-9-18-16(14)21)20-11-4-2-1-3-5-11/h9-13,22H,1-8H2,(H,17,18,20)/t12-,13+/m0/s1
• InChI Key： VNLBSPUULCIVCQ-QWHCGFSZSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCCCC1

Computed Properties

• Exact Mass: 317.18539
• Monoisotopic Mass: 317.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.1A^2

Experimental Properties

• Density: 1.51g/cm3
• Boiling Point: 574.1ºC at 760mmHg
• Flash Point: 301ºC
• Refractive Index: 1.739
• PSA: 85.09
• LogP: 2.31380